N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide

Specification

• CAS No.: 1021078-98-7
• Molecular Formula: C20H15ClFN5O3
• Molecular Weight: 427.82
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• Standard InChI: InChI=1S/C20H15ClFN5O3/c1-30-18-7-6-14(8-15(18)21)24-19(28)10-26-20(29)17-9-16(25-27(17)11-23-26)12-2-4-13(22)5-3-12/h2-9,11H,10H2,1H3,(H,24,28)
• Standard InChI Key: QLSXKQYJZPCCEH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=C(C=C4)F)Cl

Introduction

N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d]triazin-5(4H)-yl]acetamide is a complex organic compound that belongs to the triazinone family. This compound is notable for its potential applications in medicinal chemistry due to its unique molecular structure, which suggests possible biological activity, particularly in the realm of pharmaceuticals.

Molecular Formula and Weight

• Molecular Formula: C23H19ClF2N5O3

• Molecular Weight: Approximately 469.88 g/mol.

Chemical Classification

• This compound is classified under organic compounds and more specifically under heterocyclic compounds due to the presence of nitrogen in its ring structure. It is also categorized as a pharmaceutical compound given its potential therapeutic applications.

Synthesis

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d]triazin-5(4H)-yl]acetamide involves several steps typical for complex organic synthesis. Common methods include careful selection of reagents and optimization of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity.

Biological Activity

This compound may participate in various chemical reactions typical for amides and heterocycles, suggesting potential interactions with specific biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d]triazin-5(4H)-yl]acetamide	C23H19ClF2N5O3	469.88 g/mol	Pharmaceutical applications
N-(3-chloro-4-methoxyphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide	C19H21ClFN3O2	377.8 g/mol	Potential biological activity
N-(3-chloro-4-fluorophenyl)-2-[[1-cyclopentyl-4-[4-(3-methoxyphenyl)phenyl]piperidin-4-yl]amino]acetamide	C31H35ClFN3O2	536.1 g/mol	Pharmaceutical applications